N-(2-fluorobenzyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-6-methyl-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C23H18FN3O/c1-15-6-7-21-18(12-15)19(13-22(27-21)16-8-10-25-11-9-16)23(28)26-14-17-4-2-3-5-20(17)24/h2-13H,14H2,1H3,(H,26,28)
• InChI Key: UHMFTIRGZHSZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)NCC3=CC=CC=C3F)C4=CC=NC=C4
• Molecular Formula: C23H18FN3O
• Molecular Weight: 371.4 g/mol
• Solubility: 2.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-fluorobenzyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide, also known as GSK2126458, is a small molecule inhibitor that targets the protein kinase mTOR. This compound has been extensively studied for its potential use in cancer treatment due to its ability to block mTOR signaling, which is often dysregulated in cancer cells. In

Scientific Research Applications

N-(2-fluorobenzyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential use in cancer treatment. It has shown promising results in preclinical studies, demonstrating antitumor activity in a variety of cancer types, including breast, lung, and prostate cancer. This compound has also been studied in combination with other chemotherapy agents, such as paclitaxel and gemcitabine, showing increased efficacy in killing cancer cells.

Mechanism of Action

N-(2-fluorobenzyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide targets the protein kinase mTOR, which is a key regulator of cell growth and proliferation. mTOR signaling is often dysregulated in cancer cells, leading to uncontrolled cell growth and tumor formation. This compound inhibits mTOR signaling by binding to the ATP-binding site of mTOR, preventing its activation and downstream signaling.
Biochemical and Physiological Effects
In addition to its antitumor activity, this compound has been shown to have other biochemical and physiological effects. It has been shown to induce autophagy, a process by which cells degrade and recycle their own components. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorobenzyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide in lab experiments is its specificity for mTOR, allowing for targeted inhibition of mTOR signaling. However, one limitation is its poor solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound has been shown to have off-target effects on other kinases, which can complicate its use in some experiments.

Future Directions

There are several future directions for research on N-(2-fluorobenzyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide. One area of interest is in combination therapy with other chemotherapy agents, as this compound has shown increased efficacy in combination with certain agents. Another area of interest is in identifying biomarkers that can predict response to this compound, allowing for personalized treatment approaches. Finally, further studies on the biochemical and physiological effects of this compound may lead to the identification of new therapeutic targets.
Conclusion
This compound is a small molecule inhibitor that targets the protein kinase mTOR, which is often dysregulated in cancer cells. It has shown promising results in preclinical studies for its potential use in cancer treatment. This compound has also been shown to have other biochemical and physiological effects, such as inducing autophagy and reducing inflammation. While there are advantages and limitations to its use in lab experiments, there are several future directions for research on this compound, including combination therapy and identifying biomarkers for personalized treatment approaches.